Cas no 2770486-81-0 (Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate)

• Product Name: Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate
• CAS No: 2770486-81-0
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 5923444
• PubChem ID: 165994165
• Update Time: 2025-05-20

Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate
• 2770486-81-0
• EN300-37397175
• Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate

• Inchi： 1S/C17H14N2O4/c1-22-16(20)15-8-7-14(9-13(15)10-18)19-17(21)23-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3,(H,19,21)
• InChI Key： BNCGHQPLCKANOM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)OC)=C(C#N)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.4Ų

Additional information on Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate

Introduction to Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate (CAS No. 2770486-81-0)

Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate, with the CAS number 2770486-81-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzyloxy group, a carbonyl group, and a cyano group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and catalysis.

The benzyloxy group in the molecule plays a crucial role in stabilizing the structure and enhancing its reactivity. Recent studies have shown that compounds with benzyloxy groups exhibit improved solubility and bioavailability, making them promising candidates for drug delivery systems. Additionally, the carbonyl group contributes to the molecule's ability to participate in various chemical reactions, such as nucleophilic attacks and condensation reactions.

The cyano group attached to the benzene ring further enhances the compound's versatility. Cyan-containing compounds are known for their ability to act as nitrile donors in organic synthesis, enabling the formation of diverse chemical structures. Recent advancements in synthetic chemistry have leveraged this property to develop novel materials with tailored electronic and mechanical properties.

One of the most exciting areas of research involving Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate is its application in drug design. Researchers have explored its potential as a building block for constructing bioactive molecules with specific therapeutic effects. For instance, studies have demonstrated that derivatives of this compound can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmacological applications, Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent experiments have highlighted its ability to act as an electron transport layer, enhancing the efficiency of these devices.

The synthesis of Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate involves a series of well-established organic reactions. The process typically begins with the preparation of the benzyloxycarbonyl (Cbz) group, which is then introduced into the molecule through nucleophilic substitution or coupling reactions. The final step involves the introduction of the cyano group via a cyanation reaction, ensuring the desired functionality is achieved.

Despite its numerous advantages, Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate also presents certain challenges in terms of scalability and cost-effectiveness. Researchers are actively exploring alternative synthetic routes to improve the efficiency and reduce the cost of production. For example, recent studies have focused on using microwave-assisted synthesis and continuous-flow reactors to streamline the process.

In conclusion, Methyl 4-{[(benzyloxy)carbonyl]amino}-2-cyanobenzoate (CAS No. 2770486-81-0) is a multifaceted compound with wide-ranging applications in various fields of science and technology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug design, material science, and beyond.